o-Aminophenyl sulfate

• Molecular Formula: C6H6NO4S-
• Molecular Weight: 188.18 g/mol
• IUPAC Name: (2-aminophenyl) sulfate
• InChI: InChI=1S/C6H7NO4S/c7-5-3-1-2-4-6(5)11-12(8,9)10/h1-4H,7H2,(H,8,9,10)/p-1
• InChI Key: VSTZVCJQGSLNLL-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C(=C1)N)OS(=O)(=O)[O-]

Description

2-aminophenyl sulfate is a phenylsulfate oxoanion that is the conjugate base of 2-aminophenyl hydrogen sulfate, obtained by deprotonation of the sulfo group;  major species at pH 7.3. It is a conjugate base of a 2-aminophenyl hydrogen sulfate.

Scientific Research Applications

• Sulfur Amino Acids in Cartilage Health :

  • Sulfated amino acids, such as those found in cartilage and medications for osteoarthritis, might act by compensating for a deficiency of sulfur amino acids, which are crucial for sulfate synthesis and glycosaminoglycan (GAG) production in cartilage (Cordoba & Nimni, 2003).

• Inorganic Sulfate in Clinical Chemistry :

  • Inorganic sulfate, a vital anion in human biology, has various physiological roles including sulfur amino acid oxidation and urinary sulfate excretion. Its measurement in clinical settings has potential implications for understanding renal failure and nephrolithiasis (Cole & Evrovski, 2000).

• Sulfated Peptides as Plant Hormones :

  • Sulfated peptides, active at nanomolar concentrations, are important plant hormones. They are linked to sulfur metabolism and regulate various developmental processes, potentially offering agricultural and pharmaceutical applications (Kaufmann & Sauter, 2019).

• Transport of Sulfate Conjugates in Humans :

  • Organic anion transporter 4 (OAT4) in humans is involved in the transport of various sulfate conjugates, playing a role in detoxification and elimination of harmful substances (Cha et al., 2000).

• Antioxidative Effects of Sulfated Phenolic Compounds :

  • The antioxidative properties of O-sulfated forms of acetaminophen and p-aminophenol have been investigated, revealing that sulfation may not always decrease the antioxidant activities of phenolic compounds (Morita et al., 2022).

• Sulfate Assimilation and Elemental Composition in Plants :

  • Studies on the effects of chlorpyrifos on sulfate assimilation in mung beans have shown changes in sulfur-containing amino acids and the activity of key enzymes in sulfate assimilation (Parween et al., 2016).

• Sulfated Cyclodextrins in Chiral Separations :

  • Highly sulfated cyclodextrins have been used in capillary electrophoresis for the rapid screening of enantiomeric molecules, demonstrating their versatility and high enantioselectivity (Perrin et al., 2001).

• Analysis of Chondroitin Sulfate in Physiological and Pathological States :

  • Advances in analytical techniques for chondroitin sulfate have allowed for a better understanding of its quantities and structural features in various pathological conditions, aiding in the diagnosis and monitoring of disorders (Volpi, 2006).

• Stable O-Sulfated Amino Acid Building Blocks :

  • Improved methods for stabilizing O-sulfated hydroxy amino acids have been developed, which are vital for peptide synthesis and have implications in biochemical research (Campos et al., 2002).

• Sulfation Pathways in Plants :

  • Detailed knowledge of enzymes involved in plant sulfation pathways provides insights into primary and secondary sulfate metabolism, highlighting differences between various kingdoms and raising questions for future research (Koprivova & Kopriva, 2016).